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Compound of Interest

Compound Name: N1-Allylpseudouridine

Cat. No.: B12390906 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of N1-Allylpseudouridine, a modified

nucleoside with potential applications in antiviral research and drug development. This

document is intended for researchers, scientists, and professionals in the field of drug

development, offering a centralized resource on its chemical properties, and a general

overview of its potential biological significance.

Core Compound Data
N1-Allylpseudouridine is a modified pyrimidine nucleoside. The following table summarizes

its key chemical identifiers and properties.

Property Value

CAS Number 1613530-15-6[1]

Molecular Weight 284.27 g/mol [1]

Molecular Formula C₁₂H₁₆N₂O₆[1]

Synonyms

5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-

(hydroxymethyl)oxolan-2-yl]-1-prop-2-

enylpyrimidine-2,4-dione[1]
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Biological Context and Potential Applications
N1-Allylpseudouridine is categorized as a naturally-occurring, RNA-derived modified

ribonucleoside.[1] It is primarily investigated for its potential in studying a variety of viral

infections.[1] The core value of this and similar modified nucleosides lies in their capacity to

stifle the replication mechanisms of select viruses, marking them as compounds of interest for

vaccine and cancer research.[1]

While specific research on N1-Allylpseudouridine is not extensively detailed in publicly

available literature, the broader class of N1-substituted pseudouridine derivatives has garnered

significant attention. Notably, N1-methylpseudouridine, a closely related analog, has been a

cornerstone in the development of mRNA vaccines, such as those for COVID-19. The inclusion

of N1-methylpseudouridine in mRNA therapeutics enhances protein expression and reduces

the innate immunogenicity of the RNA molecule.

General Experimental Protocols
Detailed experimental protocols for N1-Allylpseudouridine are not readily available. However,

based on research into other N1-substituted pseudouridines, a general workflow for synthesis

and evaluation can be outlined.

Generalized Synthesis of N1-Substituted Pseudouridine
Derivatives
The synthesis of N1-substituted pseudouridine 5'-triphosphates is a key step for their

incorporation into mRNA. A general approach involves the chemical modification of

pseudouridine followed by phosphorylation.

In Vitro Transcription and mRNA Modification
Modified mRNA can be produced through in vitro transcription using a DNA template, RNA

polymerase (e.g., T7), and a mixture of nucleotide triphosphates, where uridine triphosphate

(UTP) is replaced by the N1-substituted pseudouridine triphosphate.

Evaluation of Modified mRNA
The resulting modified mRNA is then typically evaluated for several key properties:
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Protein Expression: Transfection of the modified mRNA into cultured cells (e.g., THP-1

monocytes) followed by a reporter gene assay (e.g., luciferase) to quantify protein

production.

Immunogenicity: Measurement of innate immune responses in cell lines by quantifying the

secretion of cytokines (e.g., IFN-β).

Stability: Assessment of the modified mRNA's resistance to degradation by cellular

nucleases.

Potential Mechanism of Action
The precise signaling pathways affected by N1-Allylpseudouridine are not yet elucidated.

However, the antiviral activity of nucleoside analogs often involves their interaction with viral

polymerases. The following diagram illustrates a conceptual workflow for the investigation and

a hypothetical mechanism of viral inhibition by an N1-substituted pseudouridine.
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Caption: Investigative workflow and hypothetical antiviral mechanism of N1-
Allylpseudouridine.

This document serves as a foundational guide to N1-Allylpseudouridine. As research in the

field of modified nucleosides continues to evolve, further studies are required to fully elucidate

the specific biological activities and therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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